Cas no 2137434-55-8 (rac-4-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-2,6-dimethyl-1lambda6-thiomorpholine-1,1-dione)

• Product Name: rac-4-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-2,6-dimethyl-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2137434-55-8
• MF: C₁₂H₂₄N₂O₃S
• MW: 276.395562171936
• CID: 5907069
• PubChem ID: 165450175
• Update Time: 2025-07-08

rac-4-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-2,6-dimethyl-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-715301
• 2137434-55-8
• rac-4-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-2,6-dimethyl-1lambda6-thiomorpholine-1,1-dione

• Inchi： 1S/C12H24N2O3S/c1-9-6-14(7-10(2)18(9,15)16)8-12-4-3-11(5-13)17-12/h9-12H,3-8,13H2,1-2H3/t9?,10?,11-,12+/m1/s1
• InChI Key： AUTUZVMRYWNKKS-HCWSGVFWSA-N
• SMILES： S1(C(C)CN(C[C@@H]2CC[C@H](CN)O2)CC1C)(=O)=O

Computed Properties

• Exact Mass: 276.15076381g/mol
• Monoisotopic Mass: 276.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 81Ų

Additional information on rac-4-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-2,6-dimethyl-1lambda6-thiomorpholine-1,1-dione

Racemic 4-{[(2R,5S)-5-(Aminomethyl)Oxolan-2-yl]Methyl}-2,6-Dimethyl-1λ6-Thiomorpholine-1,1-Dione: A Comprehensive Overview

Racemic 4-{[(2R,5S)-5-(Aminomethyl)Oxolan-2-yl]Methyl}-2,6-Dimethyl-1λ6-Thiomorpholine-1,1-Dione is a complex organic compound with the CAS registry number 2137434-55-8. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds with a six-membered ring structure. The molecule features a racemic configuration, indicating the presence of both enantiomers in equal proportions. The compound's structure includes a thiomorpholine ring system substituted with a methyl group at positions 2 and 6, as well as a [(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl group at position 4.

The synthesis of this compound involves a series of intricate organic reactions. The starting material is typically an appropriately substituted thiomorpholine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. The stereochemistry at positions 2R and 5S is crucial for the compound's biological activity and is achieved through enantioselective synthesis techniques. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess.

Recent studies have highlighted the potential of this compound in various therapeutic areas. Its unique structure allows for interactions with specific biological targets, making it a promising candidate in drug discovery programs. For instance, research has shown that the compound exhibits potent inhibitory activity against certain enzymes involved in neurological disorders. Additionally, its ability to modulate ion channels has been explored in the context of cardiovascular diseases.

The pharmacokinetic properties of this compound have been extensively studied. It demonstrates good bioavailability when administered orally, which is advantageous for drug delivery. However, its metabolic stability and potential for drug-drug interactions are areas requiring further investigation. Preclinical studies have revealed that the compound has a favorable safety profile, with minimal toxicity observed at therapeutic doses.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its use as a lead compound in medicinal chemistry has facilitated the discovery of novel drug candidates with improved efficacy and safety profiles. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been documented in recent patent filings.

Looking ahead, ongoing research aims to optimize the synthesis of this compound to enhance its scalability and cost-effectiveness. Additionally, efforts are being made to explore its potential in other therapeutic areas, such as oncology and infectious diseases. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into clinically relevant treatments.

In conclusion, racemic 4-{[(2R,5S)-5-(Aminomethyl)Oxolan-2-yl]Methyl}-2,6-Dimethyl-1λ6-Thiomorpholine-1,1-Dione represents a significant advancement in organic chemistry and drug discovery. Its unique structure and promising biological activity position it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound holds great potential for contributing to the development of innovative therapeutic agents.